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Compound of Interest

1-(3-Aminophenyl)-2-
Compound Name:

bromoethanone
CAS No.: 57946-55-1
Cat. No.: B1610581

Get Quote

Hazard Profile & Emergency Assessment

Chemical Identity: 1-(3-Aminophenyl)-2-bromoethanone CAS: 38839-44-4 (Related: 3'-
Amino-2-bromoacetophenone) Synonyms:

-Bromo-3'-aminoacetophenone, 2-Bromo-1-(3-aminophenyl)ethanone.

The "Warhead" Risk

This compound is an

-halo ketone, a structural class historically used as chemical warfare agents (tear gas). It acts
as a potent lachrymator and alkylating agent.

e Lachrymator: Instantly irritates mucous membranes (eyes, nose, throat) at extremely low
concentrations.

» Alkylating Agent: The carbon-bromine bond is highly electrophilic. It irreversibly reacts with
nucleophiles in biological tissue (DNA, proteins), causing severe burns and potential
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sensitization.

Property

Data

Operational Implication

Physical State

Solid (Low MP: ~37—-40°C)

May melt during transport or in
warm labs; treat as a liquid for

containment.

Violent reaction with strong

Reactivity High (Electrophile) ] o
bases, amines, and oxidizers.
) ) Combustible but not highly
Flash Point >110°C (Estimated)
flammable.
. ) Causes irreversible skin
Corrosivity Skin Corr.[1] 1B

damage and blindness.

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient for

-bromo ketones. You must upgrade your defenses to prevent incapacitation from lachrymatory

vapors.

Zone

Required PPE

Rationale

Respiratory

P100/0OV Respirator or Fume
Hood

Volatile lachrymatory vapors

penetrate standard masks.

Ocular

Chemical Goggles (Unvented)

Safety glasses allow vapors to
reach the eyes, causing

blinding tears.

Dermal

Double Nitrile (min 8 mil total)

Small molecules penetrate thin
nitrile; double-gloving provides

a breakthrough buffer.

Body

Tyvek Lab Coat (or Apron)

Cotton coats absorb the
chemical, keeping the

lachrymator near your skin.
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Disposal & Deactivation Procedures
Core Directive: Incineration

Do not dispose of bulk quantities down the drain or via trash. The only compliant and safe
disposal method for the stock chemical is commercial incineration at an EPA-permitted facility.

Workflow A: Routine Waste (Stock & Reaction Mixtures)

e Segregation: Collect waste in a dedicated container labeled "Corrosive - Organic - Toxic".

e pH Check: Ensure waste stream is not mixed with strong bases (risk of exothermic
polymerization) or strong acids (risk of HBr gas evolution).

e Labeling: Clearly mark "Lachrymator” on the waste tag to warn waste handlers.

Workflow B: Glassware Decontamination (The
"Quench")

Cleaning glassware with water or acetone alone poses a risk of volatilizing the chemical into
the lab air. You must chemically deactivate the "warhead" (the C-Br bond) before cleaning.

The Quench Solution (Nucleophilic Displacement):
» Active Agent: Sodium Thiosulfate (

) or Sodium Sulfite (
).

e Solvent: 50:50 mixture of Water and Ethanol.

e Concentration: ~10% wi/v.

Protocol:

e Soak: Submerge contaminated glassware in the Quench Solution for 30 minutes.[2]

e Mechanism: The thiosulfate nucleophile attacks the
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-carbon, displacing the bromide. This converts the volatile lachrymator into a non-volatile,
water-soluble Bunte salt.

» Rinse: Rinse with water.[1][3][4][5] The rinsate is now non-lachrymatory but should still be
collected as chemical waste due to the amino-aromatic moiety.

e Wash: Proceed with standard detergent washing.

Workflow C: Spill Response Decision Matrix
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Spill Detected

Assess Volume & Location

Small (<10 mL/g) Large (>10 mL/g)
Inside Fume Hood or Outside Hood

Don Full PPE EVACUATE LAB
(Goggles + Respirator) Call EHS/Hazmat

:

Cover with Vermiculite/Sand
(Do NOT use paper towels)

:

Scoop into Jar
Seal Tightly

:

Wipe surface with
Thiosulfate Solution

Label: Hazardous Waste

(Lachrymator)

Click to download full resolution via product page

Figure 1: Decision logic for spill response. Note that "outside hood" spills of lachrymators
usually require evacuation due to rapid air contamination.
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Scientific Rationale: Why Thiosulfate?

Researchers often default to bleach or strong base for decontamination. Avoid these.

o Why NOT Bleach: Bleach (hypochlorite) is an oxidizer. Mixing it with amines (like the aniline
group in this molecule) can form chloramines, which are toxic and potentially explosive.

o Why NOT Strong Base (NaOH): While hydroxide can hydrolyze the bromide, the reaction is
exothermic and can lead to polymerization of the ketone, creating a "tar" that is difficult to
clean.

+ Why Thiosulfate Works: It is a "soft" nucleophile that specifically targets the soft electrophilic
carbon attached to the bromine. It effectively "disarms" the lachrymatory capability without
violent side reactions.

Reaction Scheme:

(The resulting Bunte salt is water-soluble and non-volatile.)

Regulatory Classification (US Focus)

o RCRA (EPA): Not specifically P- or U-listed.

o Classification: Likely D003 (Reactive) or simply characteristic hazardous waste due to
toxicity.

o Generator Status: Must be counted toward monthly hazardous waste generation totals.
o DOT (Transport):

o Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (contains 1-(3-
aminophenyl)-2-bromoethanone)[6]

o Hazard Class: 8 (Corrosive)

o Packing Group: Il or Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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